Cas no 3281-96-7 (Phenol,2,6-dibromo-4-[2-(4-nitrophenyl)diazenyl]-)

Phenol,2,6-dibromo-4-[2-(4-nitrophenyl)diazenyl]- structure
3281-96-7 structure
Product Name:Phenol,2,6-dibromo-4-[2-(4-nitrophenyl)diazenyl]-
CAS No:3281-96-7
MF:C12H7Br2N3O3
MW:401.010280847549
CID:311554
PubChem ID:135612765
Update Time:2025-04-19

Phenol,2,6-dibromo-4-[2-(4-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,6-dibromo-4-[2-(4-nitrophenyl)diazenyl]-
    • 2,6-dibromo-4-[(4-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • 2,6-Dibromo-4-[2-(4-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • DTXSID80954471
    • 3281-96-7
    • 2,6-Dibromo-4-[2-(4-nitrophenyl)diazenyl]phenol
    • SCHEMBL9512018
    • 3,5-dibromo-4-hydroxy-4'-nitroazobenzene
    • Phenol, 2,6-dibromo-4-((4-nitrophenyl)azo)-
    • Inchi: 1S/C12H7Br2N3O3/c13-10-5-8(6-11(14)12(10)18)16-15-7-1-3-9(4-2-7)17(19)20/h1-6,18H/b16-15+
    • InChI Key: LGSLCBLDMDBWHB-FOCLMDBBSA-N
    • SMILES: BrC1C(=C(C=C(C=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])Br)O

Computed Properties

  • Exact Mass: 398.88541
  • Monoisotopic Mass: 398.885416
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.3
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.94
  • Boiling Point: 470.4°Cat760mmHg
  • Flash Point: 238.3°C
  • Refractive Index: 1.709
  • PSA: 84.6
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